Cas no 1111268-14-4 (1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine)

• Product Name: 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine
• CAS No: 1111268-14-4
• MF: C₂₅H₂₇N₅O
• MW: 413.514785051346
• CID: 5386840
• Update Time: 2025-07-19

1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine

• Inchi： 1S/C25H27N5O/c1-18-8-9-20(16-19(18)2)21-17-23-25(26-10-11-30(23)27-21)29-14-12-28(13-15-29)22-6-4-5-7-24(22)31-3/h4-11,16-17H,12-15H2,1-3H3
• InChI Key： ZAXGZSYCLMDLDW-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(C)C(C)=C3)=NN1C=CN=C2N1CCN(C2=CC=CC=C2OC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine

Introduction to 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine and Its Applications in Modern Medicinal Chemistry

1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine, with the CAS number 1111268-14-4, represents a significant compound in the realm of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's intricate framework, comprising a pyrazolo[1,5-a]pyrazine core linked to a piperazine moiety, suggests a rich chemical space for exploration. Such structural motifs are often associated with enhanced binding affinity and selectivity, making them valuable candidates for drug discovery.

The dimethylphenyl substituent at the 3 and 4 positions of the pyrazole ring introduces steric and electronic effects that can modulate the compound's pharmacological properties. These effects are crucial in determining how the molecule interacts with biological targets. The presence of a 2-methoxyphenyl group on the piperazine ring further diversifies its chemical profile, potentially influencing both solubility and metabolic stability. These features make 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine a promising scaffold for further medicinal chemistry investigations.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their therapeutic potential. Pyrazolo[1,5-a]pyrazine derivatives have been particularly studied for their activity in various pharmacological assays. For instance, some derivatives have shown promise as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound in question may exhibit similar inhibitory properties due to its structural resemblance to known active molecules. Its dual functionality, combining the pyrazolo[1,5-a]pyrazine and piperazine moieties, positions it as a versatile tool for drug design.

The synthesis of 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine involves multi-step organic transformations that highlight the synthetic prowess required in medicinal chemistry. Key steps include condensation reactions to form the pyrazole ring system and subsequent functionalization to introduce the piperazine and methoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications. These synthetic strategies ensure high yields and purity, which are essential for subsequent biological evaluations.

The pharmacological evaluation of this compound has been a focus of recent research efforts. Preclinical studies have indicated that molecules with similar structural motifs may possess significant therapeutic benefits. For example, some derivatives have demonstrated efficacy in models of neurodegenerative diseases by modulating neurotransmitter receptors. The presence of both dimethylphenyl and 2-methoxyphenyl groups suggests potential interactions with multiple targets, including G-protein coupled receptors (GPCRs) and ion channels. Such interactions could lead to novel therapeutic interventions.

In addition to its pharmacological potential, 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine offers advantages in terms of chemical diversity and flexibility. This allows medicinal chemists to explore various analogs by modifying substituents or introducing new functional groups. Such flexibility is crucial in optimizing drug candidates for better pharmacokinetic properties and reduced side effects. The compound's molecular framework also lends itself well to computational studies, which can aid in predicting its behavior in biological systems.

The use of computational methods has become increasingly integral in modern drug discovery. Techniques such as molecular docking and quantum mechanics calculations can provide insights into how the compound interacts with biological targets at an atomic level. These methods help predict binding affinities and identify potential lead compounds for further optimization. For 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine, computational studies can guide experimental design by highlighting key interactions and potential modifications.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine exemplifies this collaborative approach. By combining synthetic expertise with biological evaluation techniques, researchers can accelerate the discovery process. Recent advancements in high-throughput screening (HTS) technologies have further enhanced the ability to identify promising drug candidates quickly and efficiently.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its pharmacological profile and explore its utility in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications. As our understanding of biological systems continues to grow, compounds like 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-4-(2-methoxyphenyl)piperazine will play a crucial role in shaping the future of medicine.